Cas no 73177-37-4 (1-4-(dimethylamino)phenylpropan-2-one)

• Product Name: 1-4-(dimethylamino)phenylpropan-2-one
• CAS No: 73177-37-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 4161482
• PubChem ID: 13270766
• Update Time: 2025-06-14

1-4-(dimethylamino)phenylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[4-(dimethylamino)phenyl]-
• 1-4-(dimethylamino)phenylpropan-2-one

• Inchi： 1S/C11H15NO/c1-9(13)8-10-4-6-11(7-5-10)12(2)3/h4-7H,8H2,1-3H3
• InChI Key： KENMJKBNEAGGND-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(N(C)C)C=C1)C(=O)C

Experimental Properties

• Density: 1.019±0.06 g/cm3(Predicted)
• Boiling Point: 120-125 °C(Press: 2-3 Torr)
• pka: 5.08±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-4-(dimethylamino)phenylpropan-2-one

Comprehensive Overview of 1-4-(dimethylamino)phenylpropan-2-one (CAS No. 73177-37-4): Properties, Applications, and Industry Insights

1-4-(dimethylamino)phenylpropan-2-one (CAS No. 73177-37-4), often referred to in scientific literature as a dimethylamino-substituted propiophenone derivative, is an organic compound of significant interest in synthetic chemistry and material science. Its molecular structure features a propan-2-one backbone linked to a dimethylamino-phenyl group, which imparts unique electronic and steric properties. This compound has garnered attention due to its potential as a photoinitiator precursor and intermediate in fine chemical synthesis, aligning with the growing demand for advanced functional materials in coatings, adhesives, and optoelectronics.

In recent years, the search for sustainable chemical alternatives and green synthesis methods has driven research into compounds like 1-4-(dimethylamino)phenylpropan-2-one. Industry professionals frequently query its synthetic pathways, solubility profiles, and thermal stability, reflecting broader trends toward eco-friendly manufacturing. Analytical techniques such as HPLC purification and NMR characterization are critical for ensuring the compound's purity, a topic widely discussed in academic forums and patent filings.

The compound's electron-donating dimethylamino group enhances its reactivity in photocatalytic applications, a hotspot in renewable energy research. Studies suggest its utility in light-harvesting systems and organic photovoltaics, addressing global interest in carbon-neutral technologies. Additionally, its role as a building block for pharmaceuticals (e.g., antioxidant agents) has been explored, though rigorous toxicity assessments remain essential for commercialization.

From an SEO perspective, queries like "CAS 73177-37-4 supplier" or "dimethylamino propiophenone derivatives uses" highlight market demand. Regulatory compliance, particularly regarding REACH certification and industrial safety standards, is another frequent search theme. This underscores the need for transparent technical documentation, including MSDS data and handling guidelines, to ensure safe industrial adoption.

Innovations in flow chemistry and catalyst design have optimized the production of 1-4-(dimethylamino)phenylpropan-2-one, reducing waste and energy consumption. Such advancements resonate with the circular economy movement, a key focus for chemical enterprises. Future research may explore its biodegradability and scalable synthesis, further aligning with UN Sustainable Development Goals.